N-(4-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide
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Overview
Description
N-(4-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C17H14ClN3O3S and its molecular weight is 375.83. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Furan-2-carboxamide and thiazole derivatives have shown promising antimicrobial properties. A study by Cakmak et al. (2022) on a thiazole-based heterocyclic amide, specifically N-(thiazol-2-yl)furan-2-carboxamide, revealed good antimicrobial activity against a range of Gram-negative and Gram-positive bacteria as well as fungi. This suggests potential for pharmacological and medical applications (Cakmak et al., 2022).
Chemical Synthesis and Reactivity
Research on the synthesis and reactivity of furan-2-carboxamide derivatives has led to the development of novel chemical entities. Aleksandrov and El’chaninov (2017) described the synthesis of N-(1-Naphthyl)furan-2-carboxamide, showcasing the compound's ability to undergo electrophilic substitution reactions. This work highlights the chemical versatility of furan-2-carboxamide derivatives, enabling the synthesis of a variety of structurally diverse molecules (Aleksandrov & El’chaninov, 2017).
Potential Pharmacological Uses
The exploration of furan-2-carboxamide derivatives extends into their potential pharmacological applications. Patel and Shaikh (2010) synthesized 4-Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole, demonstrating in vitro antimicrobial activity. This indicates the potential for these compounds to be developed into antimicrobial agents, highlighting the importance of furan-2-carboxamide and thiazole derivatives in the search for new therapeutic options (Patel & Shaikh, 2010).
Mechanism of Action
Target of Action
Compounds containing a thiazole ring, like this one, are often found in drugs and biologically active molecules . They can interact with a variety of biological targets, depending on their specific structures and functional groups.
Mode of Action
The mode of action would depend on the specific targets of the compound. For example, if the compound targets an enzyme, it might inhibit the enzyme’s activity, leading to changes in a biochemical pathway .
Biochemical Pathways
Thiazole-containing compounds can affect various biochemical pathways, depending on their specific targets. For example, some thiazole-containing drugs inhibit enzymes involved in bacterial cell wall synthesis, leading to antibacterial effects .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its specific structure. For example, the presence of polar groups can affect the compound’s solubility and absorption, while the presence of metabolically labile groups can affect its metabolism and excretion .
Result of Action
The molecular and cellular effects of the compound would depend on its mode of action and the biochemical pathways it affects. For example, if the compound inhibits a key enzyme in a pathway, it could lead to decreased production of a certain metabolite .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound. For example, certain functional groups might be sensitive to acidic or basic conditions, affecting the compound’s stability and activity .
Biochemical Analysis
Biochemical Properties
Compounds with similar structures have shown diverse biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial properties . These compounds can interact with various enzymes, proteins, and other biomolecules, influencing biochemical reactions .
Cellular Effects
Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Similar compounds have shown binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
N-[4-[2-(3-chloro-4-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O3S/c1-10-4-5-11(7-13(10)18)19-15(22)8-12-9-25-17(20-12)21-16(23)14-3-2-6-24-14/h2-7,9H,8H2,1H3,(H,19,22)(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNUHELAYWMUCIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC=CO3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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